Cas no 1144467-77-5 ((2-bromo-4,6-dimethoxyphenyl)methanol)

• Product Name: (2-bromo-4,6-dimethoxyphenyl)methanol
• CAS No: 1144467-77-5
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• MDL: MFCD18906168
• CID: 5166705
• PubChem ID: 84705982
• Update Time: 2025-10-24

(2-bromo-4,6-dimethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4,6-dimethoxyphenyl)methanol
• Benzenemethanol, 2-bromo-4,6-dimethoxy-

• MDL： MFCD18906168
• Inchi： 1S/C9H11BrO3/c1-12-6-3-8(10)7(5-11)9(4-6)13-2/h3-4,11H,5H2,1-2H3
• InChI Key： KSXHNURXHQBURB-UHFFFAOYSA-N
• SMILES： C1(CO)=C(OC)C=C(OC)C=C1Br

Additional information on (2-bromo-4,6-dimethoxyphenyl)methanol

Compound CAS No. 1144467-77-5: (2-Bromo-4,6-Dimethoxyphenyl)Methanol

The compound with CAS No. 1144467-77-5, commonly referred to as (2-bromo-4,6-dimethoxyphenyl)methanol, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique substitution pattern on the phenolic ring, which includes a bromine atom at the 2-position and methoxy groups at the 4 and 6 positions. The presence of these substituents significantly influences the chemical properties, reactivity, and potential applications of this molecule.

Recent studies have highlighted the importance of (2-bromo-4,6-dimethoxyphenyl)methanol in the synthesis of bioactive compounds. The bromine atom at the ortho position makes this compound an excellent substrate for nucleophilic aromatic substitution reactions, which are widely used in drug discovery and agrochemical development. Moreover, the methoxy groups at the para and meta positions contribute to the molecule's electronic properties, enhancing its ability to participate in various chemical transformations.

One of the most promising applications of (2-bromo-4,6-dimethoxyphenyl)methanol lies in its use as an intermediate in the synthesis of heterocyclic compounds. These compounds are of particular interest due to their potential as kinase inhibitors and other therapeutic agents. For instance, researchers have successfully employed this compound in the construction of quinazoline derivatives, which have shown potent anti-cancer activity in preclinical studies.

The synthesis of (2-bromo-4,6-dimethoxyphenyl)methanol typically involves a multi-step process that begins with the bromination of a suitably substituted phenol derivative. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, (2-bromo-4,6-dimethoxyphenyl)methanol is known to be a crystalline solid with a melting point around 130°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chromatographic separations and purification techniques. The molecule's UV-vis spectrum also exhibits strong absorption bands due to its conjugated aromatic system, which can be exploited for analytical purposes.

From an environmental standpoint, (2-bromo-4,6-dimethoxyphenyl)methanol has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes moderate degradation in soil systems, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further research is needed to fully understand its environmental fate and potential impact on aquatic life.

In conclusion, (2-bromo-4,6-dimethoxyphenyl)methanol (CAS No. 1144467-77-5) is a versatile compound with significant potential in chemical synthesis and drug discovery. Its unique substitution pattern and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is likely to play an increasingly important role in both academic and industrial settings.